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Compound of Interest |

3-(4-Amino-2-fluorophenoxy)-4-
Compound Name:
methoxyaniline

Cat. No.: B13697892

Get Quote

Part 1: Molecular Identity & Strategic Significance

3-(4-Amino-2-fluorophenoxy)-4-methoxyaniline is a "privileged scaffold" in medicinal

chemistry. It belongs to the class of diaryl ether diamines. Its structural architecture—a central
ether linkage connecting two aniline derivatives with specific electronic and steric properties—is
designed to occupy the hydrophobic pocket of kinase enzymes while presenting amine
"handles" for further elaboration into urea or amide binding motifs.

Structural Deconstruction

» Core Scaffold: Diaryl ether (Bioisostere of diaryl urea/amides, providing flexibility).
e Ring A (Left): 4-Methoxyaniline (Anisidine derivative). The methoxy group (

) at position 4 functions as a hydrogen bond acceptor and electron donor, often interacting
with the kinase hinge region.

e Ring B (Right): 4-Amino-2-fluorophenoxy.[1][2][3][4][5][6] The fluorine atom at the ortho-
position to the ether linkage induces a conformational bias (via dipole-dipole interactions),
locking the two rings into a preferred geometry for receptor binding.
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Physicochemical Profile (Predicted)

Property Value Rationale
Formula Confirmed by HRMS.
) Fragment-like space (Rule of 3
Mol. Weight 248.25 g/mol )
compliant).
CAS 2568131-22-4 Unique identifier.[7]
Moderate lipophilicity; good
LogP ~1.8-2.2 Pop V9

membrane permeability.

N N Weak bases; likely requires
~4.5 (Aniline 1) & ~3.8 (Aniline ) )
pKa acid salt formation

2
) (HCl/Tosylate) for stability.

, , Anilines are prone to air
Appearance Off-white to pale brown solid o )
oxidation (browning).

Part 2: Synthesis Logic & Impurity Profiling

To analyze the purity of this molecule, one must understand its genesis. The synthesis likely
proceeds via a Nucleophilic Aromatic Substitution (

) followed by reduction. This pathway dictates the specific impurities analysts must target.

Synthetic Pathway (Reconstructed)
e Coupling (

): Reaction between 3-Hydroxy-4-nitroanisole (Nucleophile) and 3,4-Difluoronitrobenzene
(Electrophile).

o Note: The fluorine ortho to the nitro group is more labile.
e Intermediate:2-(2-Fluoro-4-nitrophenoxy)-4-nitroanisole.

e Reduction: Catalytic hydrogenation (
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) or Chemical reduction (
) converts both

groups to

Critical Impurity Map (Graphviz)

SM1: 3-Hydroxy-4-nitroanisole SM2: 3,4-Difluoronitrobenzene
1
\
nAr (Base) Wrong F displacement
|
Intermediate: Impurity A:
2-(2-Fluoro-4-nitrophenoxy)-4-nitroanisole Regioisomer (Isomeric coupling)

Reduction (H2/Pd) " Partial Red.

TARGET: Impurity B:

3-(4-Amino-2-fluorophenoxy)-4-methoxyaniline Mono-nitro amine (Incomplete Reduction)

Air Oxidation

Impurity C:

Azo-dimer (Oxidation)

Click to download full resolution via product page

Figure 1: Synthetic pathway and associated impurity genesis. Impurity B (Mono-nitro) is the
critical process control check.

Part 3: Structural Elucidation Protocols

This section details the self-validating analytical protocols required to confirm identity and
purity.
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Nuclear Magnetic Resonance (NMR)

The molecule contains two distinct benzene rings. The key to elucidation is the Fluorine-Proton
coupling (

e Solvent: DMSO-

(Anilines exchange protons in protic solvents; DMSO ensures sharp signals).
e -NMR:

o Expect a single signal around -120 to -130 ppm.

o Validation: If two F signals appear, the sample contains the regioisomer (displacement of
the wrong fluorine from the starting material).

¢ -NMR Assignment Strategy:

o Methoxy Group: Strong singlet (
ppm, 3H).

o Amine Protons: Two broad singlets (
ppm), integrating to 2H each (Total 4H). Note: Addition of
will cause these to disappear.

o Ring A (Methoxy-side): 1,3,4-trisubstituted pattern. Look for a doublet (

Hz), a doublet of doublets, and a meta-coupled doublet.

o Ring B (Fluoro-side): 1,2,4-trisubstituted pattern.[1] The proton adjacent to the Fluorine will
show a large

coupling (

Hz).
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Mass Spectrometry (LC-MS/HRMS)

« lonization: ESI (Positive Mode). Anilines ionize readily (
).
e Target Mass:

(Calculated for
).

e Fragmentation Pattern (MS/MS):
o Cleavage of the ether bond is common.
o Look for fragment ions at

(Methoxy-aniline fragment) and

(Fluoro-aniline fragment).

Infrared Spectroscopy (FT-IR)

e Primary Amines: Doublet peaks at

(N-H stretching).
o Ether Linkage: Strong band at
(C-O-C stretch).

» Methoxy: C-H stretch (aliphatic) just below

Part 4: Quality Control & Handling
HPLC Method for Purity

Anilines are polar and basic. Standard C18 methods may result in peak tailing.
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Column: C18 with base-deactivated silica (e.g., Agilent Zorbax Eclipse XDB or Waters
XBridge).

Mobile Phase:

o A:0.1% Ammonium Hydroxide in Water (High pH suppresses protonation, improving peak
shape).

o B: Acetonitrile.

Gradient: 5% B to 95% B over 20 mins.

Detection: UV at 254 nm (aromatic) and 210 nm (impurities).

Stability & Genotoxicity (PGl)

o Oxidation: As a diamine, this compound is highly susceptible to oxidation (turning
purple/black). Store under Argon/Nitrogen at -20°C.

o PGI Alert: Aromatic amines are structural alerts for mutagenicity (Ames positive).
o Protocol: All handling must occur in a chemical fume hood.

o Trace Analysis: If this is a final intermediate, residual levels must be quantified to ppm
levels using LC-MS/MS (MRM mode) in the final drug substance.
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« Safety:Guidance for Industry: Genotoxic and Carcinogenic Impurities in Drug Substances
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scribd.com [scribd.com]

2. 75795-59-4 CAS=:75795-59-4 1,2,3,6-tetra-O-acetyl-4-0O-(2,6-di-O-acetyl-3,4-O-
isopropylidene--D-galactopyranosyl)-a-D-glucopyranose - 1t,J&E® [chemsrc.com]

¢ 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

e 4,93207-57-9_CAS=:93207-57-9_Platinum,bis[a-(3-aminopropyl)-2-nitro-1H-imidazole-1-
ethanol-Na]dichloro-, (SP-4-2)- (9Cl) - t.J& ™ [chemsrc.com]

¢ 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

¢ 6. WO2007103308A2 - Heterobicyclic pyrazole compounds and methods of use - Google
Patents [patents.google.com]

e 7.1567665-94-4,4-Bromo-2-fluoro-5-methylbenzyl Alcohol-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;FRiERHY (L) BIR/AE] [accelachem.com]

¢ To cite this document: BenchChem. [Chemical Structure Analysis & Quality Control: 3-(4-
Amino-2-fluorophenoxy)-4-methoxyaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13697892/docs#chemical-structure-analysis-quality-
control-3-4-amino-2-fluorophenoxy-4-methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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